Cas no 915019-51-1 (2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile
• CAS No: 915019-51-1
• MF: C₁₉H₁₅BrN₄O₂
• MW: 411.252002954483
• MDL: MFCD12408067
• CID: 832619
• PubChem ID: 42609567
• Update Time: 2025-06-17

2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)phenyl)-2-methylpropanenitrile
• 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile
• 2-(4-(6-BROMO-3-NITROQUINOLIN-4-YLAMINO)PHENYL)-2-METHYLPROPANENITRILE
• 2-[4-[(6-Bromo-3-nitroquinolin-4-yl)amino]phenyl]-2-methylpropionitrile
• BENZENEACETONITRILE, 4-[(6-BROMO-3-NITRO-4-QUINOLINYL)AMINO]-A,A-DIMETHYL-
• C19H15BrN4O2
• Benzeneacetonitrile,4-[(6-bromo-3-nitro-4-quinolinyl)amino]-a,a-dimethyl-
• 2-[4-(6-bromo-3-nitro-quinolin-4-ylamino)-phenyl}-2-methyl-propionitrile
• 2-{4-[(6-Bromo-3-nitroquinolin-4-yl)amino]phenyl}-2-methylpropanenitrile
• 2-[4-(6-Bromo-3-nitro-quinolin-4-ylamino)-phenyl]-2-methyl-propionitrile
• 2-[4-[(6-bromo-3-nitroquinolin-4-yl
• 4-[(6-Bromo-3-nitro-4-quinolinyl)amino]-α,α-dimethylbenzeneacetonitrile (ACI)
• 2-[4-[(6-Bromo-3-nitroquinolin-4-yl)amino]phenyl]-2-methylpropanenitrile
• SB73196
• DTXSID10655020
• AKOS015918757
• BFZRWFNXSNWGCF-UHFFFAOYSA-N
• 915019-51-1
• F13311
• BCP13377
• CS-14039
• 2-(4-(6-Bromo-3-nitroquinolin-4-ylamino)phenyl)-2-methyl propanenitrile
• 2-[4-(6-bromo-3-nitro-quinolin-4-ylamino)-phenyl]-2-methyl-propionitril
• DB-364003
• SCHEMBL994392
• 2-(4-(6-Bromo-3-nitroquinolin-4-ylamino)phenyl)-2-methylpropane nitrile
• CS-B0355

• MDL： MFCD12408067
• Inchi： 1S/C19H15BrN4O2/c1-19(2,11-21)12-3-6-14(7-4-12)23-18-15-9-13(20)5-8-16(15)22-10-17(18)24(25)26/h3-10H,1-2H3,(H,22,23)
• InChI Key： BFZRWFNXSNWGCF-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=CC(NC2=C([N+](=O)[O-])C=NC3C2=CC(=CC=3)Br)=CC=1

Computed Properties

• Exact Mass: 410.03784g/mol
• Monoisotopic Mass: 410.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5
• XLogP3: 5.4

2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile

Introduction to 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile and Its Significance in Modern Chemical Research

2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile, identified by its CAS number 915019-51-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a nitrile moiety and an amino-substituted bromoquinoline ring, makes it a versatile scaffold for further chemical manipulation and biological evaluation.

The compound's structural framework is built upon a phenyl ring substituted at the para position with a 2-methylpropenitrile group. This arrangement contributes to its unique electronic properties, which are crucial for interactions with biological targets. The 6-bromo-3-nitroquinolin-4-yl moiety, a key feature of this molecule, is derived from a quinoline derivative—a class of compounds well-documented for their pharmacological activity. Quinolines and their derivatives have been extensively studied for their roles in treating various diseases, including infections and cancer.

In recent years, the development of novel quinoline-based drugs has been accelerated by advancements in synthetic methodologies. The amino-substituted phenyl ring in 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile provides a site for further functionalization, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for therapeutic development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The nitrile group, for instance, can be hydrolyzed to an amide or carboxylic acid, while the bromoquinoline moiety can undergo cross-coupling reactions to introduce additional substituents. Such transformations are fundamental in constructing intricate molecular architectures that mimic natural products or designed pharmacophores.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For example, modifications to the quinoline scaffold have led to the discovery of compounds with enhanced efficacy against resistant bacterial strains. The 6-bromo-3-nitroquinolin-4-yl unit in 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile may contribute to such bioactivity by influencing electronic distributions and steric interactions within binding pockets of target enzymes or receptors.

The pharmaceutical industry has increasingly relied on computational chemistry and machine learning to accelerate drug discovery processes. Molecules like 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile serve as valuable starting points for virtual screening, where their digital representations are evaluated against large databases of biological targets. This approach has proven effective in identifying promising candidates for experimental validation.

Furthermore, the synthesis of this compound exemplifies the growing trend toward green chemistry principles. Modern synthetic routes emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic hydrogenation and solvent-free reactions are being incorporated into laboratory protocols to reduce environmental impact while maintaining high yields and purity standards.

The role of CAS number 915019-51-1 in characterizing this compound underscores the importance of standardized identification systems in chemical research. Accurate nomenclature ensures that researchers worldwide can communicate effectively about molecular structures and properties, fostering collaboration across disciplines.

In conclusion, 2-(4-((6-Bromo-3-nitroquinolin-4-yl)amino)-phenyl)-2-methylpropanenitrile represents a significant advancement in pharmaceutical chemistry. Its complex structure, derived from well-studied heterocyclic systems, offers numerous opportunities for further exploration. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly pivotal role in the development of next-generation therapeutics.